Cas no 186584-49-6 (Benzeneethanol, β-(2-benzothiazolylamino)-, (βR)-)

Benzeneethanol, β-(2-benzothiazolylamino)-, (βR)- structure
186584-49-6 structure
Product Name:Benzeneethanol, β-(2-benzothiazolylamino)-, (βR)-
CAS No:186584-49-6
MF:C15H14N2OS
MW:270.349462032318
CID:6625407
Update Time:2024-01-10

Benzeneethanol, β-(2-benzothiazolylamino)-, (βR)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, β-(2-benzothiazolylamino)-, (βR)-
    • (βR)-β-(2-Benzothiazolylamino)benzeneethanol
    • Inchi: 1S/C15H14N2OS/c18-10-13(11-6-2-1-3-7-11)17-15-16-12-8-4-5-9-14(12)19-15/h1-9,13,18H,10H2,(H,16,17)/t13-/m0/s1
    • InChI Key: WGSMGCCANSOTEI-ZDUSSCGKSA-N
    • SMILES: C1([C@@H](NC2=NC3=CC=CC=C3S2)CO)=CC=CC=C1

Experimental Properties

  • Density: 1.343±0.06 g/cm3(Predicted)
  • Melting Point: 159-160 °C
  • Boiling Point: 462.8±55.0 °C(Predicted)
  • pka: 14.22±0.10(Predicted)
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